Cas no 77433-05-7 (2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride)

• Product Name: 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride
• CAS No: 77433-05-7
• MF: C₅H₆Cl₂N₂O
• MW: 181.01993894577
• CID: 5672063
• PubChem ID: 88749127
• Update Time: 2025-07-17

2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride
• 77433-05-7
• EN300-26919890
• SCHEMBL11248094
• 1H-Pyrazole-1-acetyl chloride, hydrochloride (1:1)

• Inchi： 1S/C5H5ClN2O.ClH/c6-5(9)4-8-3-1-2-7-8;/h1-3H,4H2;1H
• InChI Key： QPIVOISMKACNEH-UHFFFAOYSA-N
• SMILES： ClC(CN1C=CC=N1)=O.Cl

Computed Properties

• Exact Mass: 179.9857182g/mol
• Monoisotopic Mass: 179.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride

Recent Advances in the Application of 2-(1H-Pyrazol-1-yl)acetyl Chloride Hydrochloride (CAS: 77433-05-7) in Chemical Biology and Pharmaceutical Research

2-(1H-Pyrazol-1-yl)acetyl chloride hydrochloride (CAS: 77433-05-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its reactive acyl chloride group and pyrazole moiety, serves as a key building block for the development of novel bioactive molecules. Recent studies have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and targeted drug delivery systems, highlighting its broad applicability in medicinal chemistry.

One of the most notable advancements involves the use of 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride in the synthesis of small-molecule kinase inhibitors. Researchers have demonstrated its efficacy in forming stable amide bonds with various amine-containing scaffolds, enabling the rapid assembly of libraries of potential therapeutic agents. A 2023 study published in the *Journal of Medicinal Chemistry* reported the successful incorporation of this compound into a series of JAK2 inhibitors, resulting in improved selectivity and pharmacokinetic profiles compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, this compound has shown promise in the design of antimicrobial agents. A recent investigation published in *Bioorganic & Medicinal Chemistry Letters* detailed the synthesis of novel pyrazole-containing derivatives using 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride as a key intermediate. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis. The study further highlighted the compound's compatibility with modern synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, which enhance both yield and efficiency.

Beyond its direct therapeutic applications, 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride has also been employed in chemical biology research as a tool for protein labeling and modification. Its reactive acyl chloride group enables selective conjugation with nucleophilic residues on proteins, facilitating the study of protein-protein interactions and cellular signaling pathways. A 2022 study in *Chemical Communications* showcased its use in the development of activity-based probes for profiling enzyme activity in live cells, underscoring its utility in functional proteomics.

Despite these promising developments, challenges remain in optimizing the stability and handling of 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride due to its sensitivity to moisture. Recent efforts have focused on developing more stable formulations and protective strategies to enhance its practicality in large-scale synthesis. Additionally, ongoing research aims to expand its applications in targeted drug delivery systems, where its unique chemical properties could enable the development of more precise and effective therapeutics.

In conclusion, 2-(1H-pyrazol-1-yl)acetyl chloride hydrochloride (CAS: 77433-05-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in synthesizing diverse bioactive molecules, combined with its potential in chemical biology applications, positions it as a compound of significant interest for future investigations. Continued exploration of its properties and applications is expected to yield further innovations in drug discovery and development.